(R)-N-(Pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride

• IUPAC Name: N-[(3R)-pyrrolidin-3-yl]pyrimidin-2-amine;dihydrochloride
• InChI: InChI=1S/C8H12N4.2ClH/c1-3-10-8(11-4-1)12-7-2-5-9-6-7;;/h1,3-4,7,9H,2,5-6H2,(H,10,11,12);2*1H/t7-;;/m1../s1
• InChI Key: DZLSFIBJSUBJHM-XCUBXKJBSA-N
• Canonical SMILES: C1CNCC1NC2=NC=CC=N2.Cl.Cl
• Isomeric SMILES: C1CNC[C@@H]1NC2=NC=CC=N2.Cl.Cl
• Molecular Formula: C8H14Cl2N4
• Molecular Weight: 237.13 g/mol

Description

(R)-N-(Pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride, also known as Y-27632, is a selective inhibitor of Rho-associated protein kinase (ROCK). This compound has been extensively studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders.

Scientific Research Applications

Formation and Dietary Exposure

Heterocyclic amines such as PhIP are formed during the cooking of meat and fish at high temperatures. Studies have quantified the levels of these compounds in various cooked foods and investigated their presence in human urine as biomarkers of dietary exposure. The dietary habits, such as consumption of cooked meats, significantly influence the levels of these amines in the human body, suggesting a major route of exposure through diet (Bessette et al., 2009).

Metabolism and Health Implications

The metabolism of heterocyclic amines involves activation by enzymes like cytochrome P4501A2 (CYP1A2), leading to the formation of DNA adducts, which are critical in assessing the mutagenic and carcinogenic potential of these compounds. Research has demonstrated the significant role of genetic polymorphisms in enzymes responsible for the metabolism of heterocyclic amines, affecting individual susceptibility to the harmful effects of these compounds. The formation of DNA adducts and the role of genetic polymorphisms in modulating the effects of dietary amines have been subjects of extensive study, indicating the complexity of understanding individual risks related to exposure (Boobis et al., 1994).

Toxicity and Carcinogenicity

The potential health implications of heterocyclic amine exposure, including their role in carcinogenesis, have been a significant area of research. These studies have investigated the mechanisms by which heterocyclic amines contribute to cancer development, focusing on their activation to genotoxic metabolites and the formation of DNA adducts. Understanding these mechanisms is crucial for assessing the risk associated with exposure to these compounds in the diet (Magagnotti et al., 2003).